Cas no 2171788-29-5 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid
- 2171788-29-5
- 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid
- EN300-1541740
-
- Inchi: 1S/C26H28N2O6/c29-24(28-12-9-16(10-13-28)25(30)31)23-22(11-14-33-23)27-26(32)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-23H,9-15H2,(H,27,32)(H,30,31)
- InChI Key: HATGJKZBWBCHSE-UHFFFAOYSA-N
- SMILES: O1CCC(C1C(N1CCC(C(=O)O)CC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 464.19473662g/mol
- Monoisotopic Mass: 464.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 744
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541740-0.05g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1541740-0.1g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1541740-0.25g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1541740-0.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1541740-1.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1541740-2.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1541740-5.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1541740-10.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1541740-50mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541740-100mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-2-carbonyl]piperidine-4-carboxylic acid |
2171788-29-5 | 100mg |
$2963.0 | 2023-09-26 |
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid
Compound CAS No. 2171788-29-5: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic Acid
The compound with CAS No. 2171788-29-5, known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a cyclic oxolane moiety. The combination of these structural elements makes it a valuable tool in research and development, particularly in the synthesis of bioactive compounds and advanced materials.
Recent studies have highlighted the importance of such compounds in drug discovery, where the Fmoc group is often utilized as a protective agent in peptide synthesis. The Fmoc moiety is well-known for its stability under basic conditions and its ability to facilitate the controlled removal of protecting groups during the synthesis of complex molecules. In this compound, the Fmoc group is attached to an amino group, which is further connected to an oxolane ring. This arrangement suggests that the molecule could serve as an intermediate in the synthesis of more complex structures, potentially leading to novel therapeutic agents.
The piperidine ring in this compound adds another layer of complexity and functionality. Piperidine derivatives are widely studied due to their ability to form hydrogen bonds and their role in mimicking natural product scaffolds. The presence of a carboxylic acid group on the piperidine ring further enhances its potential for participation in various chemical reactions, such as esterification or amidation. These reactions are crucial in the construction of bioactive molecules with desired pharmacokinetic properties.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. By employing molecular docking studies and machine learning algorithms, scientists can now identify potential targets for this compound within cellular pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in metabolic disorders or neurodegenerative diseases.
In addition to its potential therapeutic applications, this compound also finds relevance in materials science. The cyclic oxolane moiety contributes to the molecule's rigidity and stability, making it a candidate for use in polymer synthesis or as a building block for advanced materials with tailored mechanical properties. The integration of such functional groups into polymer frameworks could lead to materials with enhanced durability and responsiveness to external stimuli.
Furthermore, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over reaction conditions and the use of advanced synthetic techniques. Recent developments in catalytic asymmetric synthesis have made it possible to construct enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological systems.
In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid (CAS No. 2171788-29
2171788-29-5 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-2-carbonylpiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)